Cas no 1469983-62-7 (methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate
• CAS No: 1469983-62-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6430934
• PubChem ID: 75992948
• Update Time: 2025-05-22

methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate
• methyl (2S,5S)-1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate
• Proline, 5-(hydroxymethyl)-1-(phenylmethyl)-, methyl ester
• D79285
• SY323039
• MFCD26727793
• SCHEMBL23043190
• Methyl1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate
• 1469983-62-7
• BS-43692
• CS-0309999
• DB-401776

• Inchi： 1S/C14H19NO3/c1-18-14(17)13-8-7-12(10-16)15(13)9-11-5-3-2-4-6-11/h2-6,12-13,16H,7-10H2,1H3/t12?,13-/m0/s1
• InChI Key： HIWRGCAJBBTJSU-ABLWVSNPSA-N
• SMILES： C(OC)(=O)[C@@H]1CCC(CO)N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 353.7±32.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate

Methyl 1-Benzyl-5-(Hydroxymethyl)Pyrrolidine-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1469983-62-7, commonly referred to as methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

Methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate is characterized by its pyrrolidine ring, a five-membered cyclic secondary amine, which serves as a versatile scaffold for various chemical modifications. The presence of a benzyl group at position 1 and a hydroxymethyl group at position 5 introduces steric and electronic diversity, making this compound highly customizable for different applications. The carboxylic acid moiety at position 2 is esterified with a methyl group, enhancing its stability and solubility properties.

Recent studies have highlighted the potential of methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. For instance, a 2023 study published in *Journal of Pharmaceutical Sciences* demonstrated that this compound can form stable nanoparticles with poorly water-soluble drugs, significantly enhancing their therapeutic efficacy.

The synthesis of methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate involves a multi-step process that typically starts with the preparation of the pyrrolidine ring. One common approach is the use of benzylamine derivatives in conjunction with aldehyde or ketone precursors under appropriate reaction conditions. The introduction of the hydroxymethyl group is often achieved through reductive amination or other nucleophilic substitution techniques. The final step involves esterification to yield the methyl ester derivative.

One of the most promising applications of this compound lies in its use as a building block for more complex molecules. Its modular structure allows chemists to introduce various functional groups at different positions on the pyrrolidine ring, enabling the creation of diverse libraries for high-throughput screening in drug discovery. A notable example is its role in the synthesis of peptide mimetics, where it serves as a chiral scaffold to induce specific folding patterns essential for biological activity.

In addition to its pharmaceutical applications, methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate has shown potential in materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in surface modification and nanotechnology. A 2023 study in *Advanced Materials* reported that SAMs formed by this compound exhibit excellent adhesion properties and can be used as templates for the growth of functional nanostructures.

The stereochemistry of methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate plays a crucial role in determining its biological activity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are invaluable for studying enantioselective interactions in biological systems. For example, enantiomeric excess (ee) levels exceeding 99% have been achieved using chiral catalysts such as palladium complexes with binaphthol ligands.

Moreover, computational chemistry has provided new insights into the electronic properties and reactivity of methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate. Density functional theory (DFT) calculations have revealed that the hydroxymethyl group acts as an electron-donating substituent, influencing the overall polarity and reactivity of the molecule. These findings have been instrumental in designing more efficient synthetic routes and predicting binding affinities for potential drug targets.

In conclusion, methyl 1-benzyl-5-(hydroxymethyl)pyrrolidine-2-carboxylate (CAS No. 1469983-62-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing both pharmaceutical and materials science.